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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the mechanism behind the formation of

the triiodide ion (I₃⁻) in aqueous solutions. The reversible reaction between molecular iodine

(I₂) and the iodide ion (I⁻) to form the triiodide ion is a fundamental chemical equilibrium. This

document details the thermodynamics and kinetics of this process, provides comprehensive

experimental protocols for its study, and presents key quantitative data for reference.

The Core Mechanism: A Reversible Equilibrium
The formation of the triiodide ion in an aqueous solution is characterized by a rapid and

reversible reaction between molecular iodine and an iodide ion. This equilibrium can be

represented by the following equation:

I₂(aq) + I⁻(aq) ⇌ I₃⁻(aq)

The triiodide ion is a polyhalogen ion and its formation is a classic example of a Lewis acid-

base reaction, where I₂ acts as the Lewis acid (electron pair acceptor) and I⁻ acts as the Lewis

base (electron pair donor). The resulting triiodide ion is responsible for the increased solubility

of iodine in aqueous solutions containing iodide ions and exhibits a characteristic brown color

in solution.
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The formation of the triiodide ion has been extensively studied, yielding a wealth of

thermodynamic and spectroscopic data. The following tables summarize key quantitative

parameters.

Table 1: Thermodynamic Parameters for Triiodide
Formation at 25°C.[1]

Thermodynamic Parameter Value Units

Equilibrium Constant (K) 698 ± 10 -

Enthalpy of Formation (ΔH°) -17.0 ± 0.6 kJ·mol⁻¹

Entropy of Formation (ΔS°) -0.6 ± 0.3 J·K⁻¹·mol⁻¹

Heat Capacity of Formation

(ΔC_p°)
-21 ± 8 J·K⁻¹·mol⁻¹

Table 2: Spectroscopic Data for the Triiodide Ion in
Aqueous Solution

Wavelength (λ_max) Molar Absorptivity (ε) Reference

288 nm 3.52 x 10⁴ L·mol⁻¹·cm⁻¹ [1][2]

350 nm 2.32 x 10⁴ L·mol⁻¹·cm⁻¹ [1][2]

288 nm 2.65 x 10⁴ L·mol⁻¹·cm⁻¹ [3][4][5]

351 nm 1.72 x 10⁴ L·mol⁻¹·cm⁻¹ [3][4][5]

Visualizing the Process
The following diagrams illustrate the core reaction mechanism and a typical experimental

workflow for studying the triiodide ion formation.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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